Cas no 4111-12-0 (2-hydroxy-2-methyl-hexanenitrile)

• Product Name: 2-hydroxy-2-methyl-hexanenitrile
• CAS No: 4111-12-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1513151
• Update Time: 2024-08-24

2-hydroxy-2-methyl-hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-hexanenitrile
• 2-Hydroxy-2-methyl-hexandisaeure
• ACMC-20mssi
• 2-hexanone cyanohydrin
• Hexanedioic acid, 2-hydroxy-2-methyl-
• 2-cyano-2-hexanol
• 2-hydroxy-2-methylhexanenitrile
• CTK0C1735
• 2-hydroxy-2-methyl-adipic acid
• 2-Hydroxy-2-methyl-adipinsaeure
• 2-Hydroxy-2-methyl-hexannitril
• (+/-)-2-methyl-2-hydroxyhexanenitrile
• 2-Methyl-hexanol-(2)-disaeure
• 2-hydroxy-2-methylhexyl cyanide
• 2-Hydroxy-2-methyl-hexandisaeure; ACMC-20mssi; 2-hexanone cyanohydrin; Hexanedioic acid, 2-hydroxy-2-methyl-; 2-cyano-2-hexanol; 2-hydroxy-2-methylhexanenitrile; CTK0C1735; 2-hydroxy-2-methyl-adipic acid; 2-Hydroxy-2-methyl-adipinsaeure; 2-Hydroxy-2-methyl-hexannitril; (+/-)-2-methyl-2-hydroxyhexanenitrile; 2-Methyl-hexanol-(2)-disaeure; 2-hydroxy-2-methylhexyl cyanide;
• Hexanenitrile, 2-hydroxy-2-methyl-

• Inchi： 1S/C7H13NO/c1-3-4-5-7(2,9)6-8/h9H,3-5H2,1-2H3
• InChI Key： CTRMPDFUGMJXKE-UHFFFAOYSA-N
• SMILES： C(#N)C(O)(C)CCCC

Computed Properties

• Exact Mass: 127.09979

Experimental Properties

• Density: 0.9102 g/cm3(Temp: 18.5 °C)
• Boiling Point: 114 °C(Press: 21 Torr)
• PSA: 44.02
• pka: 11.45±0.29(Predicted)